Cas no 263015-55-0 (Ethyl 2-(allylamino)carbonothioylhydrazinecarboxylate)

• Product Name: Ethyl 2-(allylamino)carbonothioylhydrazinecarboxylate
• CAS No: 263015-55-0
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• MDL: MFCD00207998
• CID: 4711951
• Update Time: 2025-07-19

Ethyl 2-(allylamino)carbonothioylhydrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(allylamino)carbonothioyl]hydrazinecarboxylate
• ethyl N-(prop-2-enylcarbamothioylamino)carbamate
• STK664350
• ST4089947
• R2605
• ethoxy-N-{[(prop-2-enylamino)thioxomethyl]amino}carboxamide
• A3228/0137032
• ethyl 2-(prop-2-en-1-ylcarbamothioyl)hydrazinecarboxylate
• N-{[(PROP-2-EN-1-YL)CARBAMOTHIOYL]AMINO}ETHOXYFORMAMIDE
• hydrazinecarboxylic acid, 2-[(2-propenylamino)thiox
• Ethyl 2-(allylamino)carbonothioylhydrazinecarboxylate

• MDL： MFCD00207998
• Inchi： 1S/C7H13N3O2S/c1-3-5-8-6(13)9-10-7(11)12-4-2/h3H,1,4-5H2,2H3,(H,10,11)(H2,8,9,13)
• InChI Key： VEIZAKNSGRBCOK-UHFFFAOYSA-N
• SMILES： S=C(NNC(=O)OCC)NCC=C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 196
• Topological Polar Surface Area: 94.5

Additional information on Ethyl 2-(allylamino)carbonothioylhydrazinecarboxylate

Comprehensive Overview of Ethyl 2-(allylamino)carbonothioylhydrazinecarboxylate (CAS No. 263015-55-0)

Ethyl 2-(allylamino)carbonothioylhydrazinecarboxylate (CAS No. 263015-55-0) is a specialized organic compound with a unique molecular structure that combines allylamino, carbonothioyl, and hydrazinecarboxylate functional groups. This compound has garnered attention in recent years due to its potential applications in agrochemicals, pharmaceuticals, and material science. Researchers and industry professionals frequently search for its synthesis methods, physicochemical properties, and industrial applications, making it a subject of growing interest in scientific literature.

The compound's molecular formula and structural features contribute to its reactivity and versatility. Its allylamino group enables participation in polymerization reactions, while the carbonothioylhydrazine moiety offers chelating capabilities, which are valuable in catalysis and coordination chemistry. Recent studies highlight its role as a precursor for heterocyclic compound synthesis, a topic trending in organic chemistry forums and AI-driven research platforms like Reaxys and SciFinder.

One of the most searched questions about Ethyl 2-(allylamino)carbonothioylhydrazinecarboxylate relates to its stability under ambient conditions. Experimental data suggests that the compound exhibits moderate stability when stored in cool, dry environments, but may degrade upon prolonged exposure to UV light or moisture. This aligns with current industry demands for sustainable chemical storage solutions, a hot topic in green chemistry discussions. Additionally, its solubility profile (soluble in polar organic solvents like DMSO and ethanol but insoluble in water) is frequently queried in academic databases.

In the context of agrochemical research, this compound has shown promise as an intermediate for crop protection agents. Its structural motifs resemble those found in commercially successful fungicides and herbicides, driving patent activity in this sector. The European Chemicals Agency (ECHA) database reveals growing regulatory interest in its environmental fate, reflecting the broader societal focus on eco-friendly pesticides.

From a pharmaceutical perspective, the hydrazinecarboxylate segment has drawn attention due to its potential bioisosteric properties. Medicinal chemists are investigating derivatives of this compound for enzyme inhibition applications, particularly in metabolic disorder research. This connects to trending health topics like diabetes management and anti-inflammatory therapies, which dominate biomedical search queries.

The compound's spectroscopic characterization (including NMR, IR, and mass spectrometry data) remains a popular search term among analytical chemists. Recent advancements in computational chemistry have enabled more accurate predictions of its vibrational frequencies and electronic transitions, topics frequently discussed in AI-assisted molecular modeling communities.

Industrial applications of Ethyl 2-(allylamino)carbonothioylhydrazinecarboxylate extend to polymer modification, where its dual functional groups can serve as crosslinking agents or chain transfer agents. This aligns with the current market demand for high-performance polymers used in 3D printing materials and biodegradable plastics - some of the most searched materials science topics today.

Safety considerations regarding this compound often appear in search queries. While not classified as hazardous under current regulations, proper laboratory handling protocols (including PPE requirements and ventilation standards) should be followed. This reflects the broader occupational safety trends in chemical industries, especially with increasing focus on REACH compliance and worker protection standards.

The synthetic pathways to produce Ethyl 2-(allylamino)carbonothioylhydrazinecarboxylate typically involve multi-step organic reactions starting from readily available precursors. Recent publications emphasize atom-economical approaches and catalytic methods to improve yield and purity - key concerns for process chemists searching for scale-up solutions.

Emerging research directions include exploring the compound's potential in coordination polymers and metal-organic frameworks (MOFs), areas experiencing exponential growth in materials science publications. Its ability to form stable complexes with transition metals makes it particularly interesting for gas storage and separation technologies, addressing current energy and environmental challenges.

In conclusion, Ethyl 2-(allylamino)carbonothioylhydrazinecarboxylate (CAS No. 263015-55-0) represents a multifaceted compound with diverse applications across chemical industries. Its growing presence in patent literature and academic research underscores its importance as a versatile building block in modern chemistry. As research continues to uncover new properties and applications, this compound will likely remain a subject of significant scientific and industrial interest.